Benzyl alcohol, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy-alpha,alpha-dimethyl-

• CAS No.: 55687-91-7
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol
• IUPAC Name: 2-[4-[(2,4-diaminopyrimidin-5-yl)methyl]-2,6-dimethoxyphenyl]propan-2-ol
• InChI: InChI=1S/C16H22N4O3/c1-16(2,21)13-11(22-3)6-9(7-12(13)23-4)5-10-8-19-15(18)20-14(10)17/h6-8,21H,5H2,1-4H3,(H4,17,18,19,20)
• InChI Key: ZEHBWBDRLQCJBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1OC)CC2=CN=C(N=C2N)N)OC)O

Description

Benzyl alcohol, 4-(2,4-diamino-5-pyrimidinylmethyl)-2,6-dimethoxy-alpha,alpha-dimethyl- is a useful research compound. Its molecular formula is C16H22N4O3 and its molecular weight is 318.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 11.3 g. of N-{2-amino-5-[4-(1-hydroxy-1-methyl-ethyl)-3,5-dimethoxy-benzyl]-4-pyrimidinyl}-acetamide in 40 ml. of 10% methanolic potassium hydroxide was boiled at reflux for 1 hour and then cooled to about 10°C. The crystals were removed by filtration with suction and washed with a small amount of methanol. After crystallization from methanol, there was obtained 4-[(2,4-diamino-5-pyrimidinyl)-methyl]-2,6-dimethoxy-α,α-dimethyl-benzyl alcohol having a m.p. of 248°-250°C.